Cas no 1246616-82-9 (DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE)

• Product Name: DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE
• CAS No: 1246616-82-9
• MF: C₁₀H₁₀O₇
• MW: 242
• MDL: MFCD28965636
• CID: 2108619
• PubChem ID: 88579941
• Update Time: 2025-11-01

DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate
• CID 88579941
• 4H-Pyran-2,5-dicarboxylic acid, 3-methoxy-4-oxo-, 2,5-dimethyl ester
• CS-0033775
• dimethyl 3-methoxy-4-oxopyran-2,5-dicarboxylate
• F51427
• SCHEMBL10239429
• WZB61682
• Dimethyl3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate
• DA-34806
• CS-15470
• 1246616-82-9
• AKOS027338123
• DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE

• MDL： MFCD28965636
• Inchi： 1S/C10H10O7/c1-14-7-6(11)5(9(12)15-2)4-17-8(7)10(13)16-3/h4H,1-3H3
• InChI Key： QEKNLIRXCBQPFD-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C(C(=C1C(=O)OC)OC)=O

Computed Properties

• Exact Mass: 242.04265265g/mol
• Monoisotopic Mass: 242.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: 0.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 429.6±45.0 °C at 760 mmHg
• Flash Point: 195.3±28.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE

Recent Advances in the Study of DIMETHYL 3-METHOXY-4-OXO-4H-PYRAN-2,5-DICARBOXYLATE (CAS: 1246616-82-9)

Dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate (CAS: 1246616-82-9) is a key intermediate in the synthesis of biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most significant advancements in the study of dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyran and pyridine derivatives, which are known for their diverse pharmacological properties. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an efficient one-pot synthesis method for this compound, achieving high yields and excellent purity. This method has been optimized for scalability, making it suitable for industrial applications.

In addition to its synthetic utility, dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. For instance, a derivative containing a substituted phenyl ring demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that further exploration of this compound's pharmacological potential is warranted.

The mechanistic studies of dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate derivatives have also gained attention. Molecular docking simulations have revealed that these compounds can interact with key enzymes involved in bacterial cell wall synthesis and inflammatory pathways. This provides a rationale for their observed biological activities and opens up new avenues for the design of more potent analogs. Researchers are currently exploring structure-activity relationships (SAR) to optimize the therapeutic efficacy of these derivatives.

Another area of interest is the use of dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate in the development of fluorescent probes. Due to its unique photophysical properties, this compound has been employed as a scaffold for the design of sensors targeting specific biomolecules. A recent study in Analytical Chemistry (2023) reported the successful application of a derivative of this compound in the detection of reactive oxygen species (ROS) in live cells. This highlights its potential as a tool for biomedical research and diagnostics.

Despite these promising developments, challenges remain in the large-scale production and application of dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate. Issues such as stability under physiological conditions and selectivity in biological systems need to be addressed. Future research should focus on improving the pharmacokinetic properties of its derivatives and exploring their in vivo efficacy in disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically relevant therapies.

In conclusion, dimethyl 3-methoxy-4-oxo-4H-pyran-2,5-dicarboxylate (CAS: 1246616-82-9) represents a valuable compound in the field of medicinal chemistry. Its versatility in synthesis, coupled with its emerging biological activities, makes it a promising candidate for further investigation. Continued research into its applications and mechanisms of action will likely yield significant contributions to the development of new therapeutic agents and diagnostic tools.